Tetrabenzyl pyrophosphate
Overview
Description
Tetrabenzyl pyrophosphate is a chemical compound with the molecular formula C28H28O7P2 . It has a molecular weight of 538.5 g/mol . It is also known by other names such as Tetrabenzyl diphosphate, Pyrophosphoric acid tetrabenzyl ester, and dibenzyl { [bis (benzyloxy)phosphoryl]oxy}phosphonate .
Molecular Structure Analysis
The molecular structure of Tetrabenzyl pyrophosphate is characterized by the presence of two benzyl groups attached to each of the two phosphorus atoms in the pyrophosphate group . The IUPAC name for this compound is dibenzyl bis (phenylmethoxy)phosphoryl phosphate .Chemical Reactions Analysis
Tetrabenzyl pyrophosphate is involved in the Atherton–Todd reaction, which is used for the synthesis of phosphoramidates . The formation of pyrophosphate could be explained by the presence of trace amounts of water concomitantly with the absence of nucleophile species .Physical And Chemical Properties Analysis
Tetrabenzyl pyrophosphate has a molecular weight of 538.5 g/mol . It has a computed XLogP3-AA value of 4.9, indicating its lipophilicity . It has no hydrogen bond donors and seven hydrogen bond acceptors . It also has 14 rotatable bonds .Scientific Research Applications
Fabrication of Pb 2+ -Selective Membrane Electrodes
Tetrabenzyl pyrophosphate can be used as a novel ionophore to make Pb(2+)-selective membrane electrodes . This application is particularly useful in the field of electrochemistry where selective electrodes are required for the detection and measurement of specific ions.
Preparation of Synthetic Nucleotides
Tetrabenzyl pyrophosphate plays a crucial role in the preparation of synthetic nucleotides . Nucleotides are the building blocks of DNA and RNA, and their synthetic versions are used in various fields of biological research, including genetics and molecular biology.
Phosphates of the 3,6-Dideoxyhexoses
It is also used in the preparation of phosphates of the 3,6-dideoxyhexoses . These compounds are important in the study of carbohydrates and their derivatives, which have applications in various fields such as biochemistry and medicinal chemistry.
Synthesis of Und-PP-Bac
Tetrabenzyl pyrophosphate serves as a phosphorylating reagent for the synthesis of Und-PP-Bac (undecaprenyl pyrophosphate = Und-PP; Bac = unusual sugar bacillosamine) . This compound is significant in the field of glycoscience, which studies the roles of sugars in biology and medicine.
Safety and Hazards
Mechanism of Action
Target of Action
Tetrabenzyl pyrophosphate (TBPP) is primarily used as a phosphorylating reagent . It interacts with various substrates, including nucleotides and inositol derivatives . It is also used in the synthesis of Und-PP-Bac (undecaprenyl pyrophosphate = Und-PP; Bac = unusual sugar bacillosamine) .
Mode of Action
TBPP acts as a phosphorylating agent, facilitating the transfer of a phosphate group to its target molecules . This phosphorylation process is a key step in many biochemical reactions, altering the function and activity of the target molecules.
Biochemical Pathways
TBPP is involved in several biochemical pathways. For instance, it is used in the fabrication of Pb 2+ -selective membrane electrodes . It also plays a role in the preparation of synthetic nucleotides and phosphates of the 3,6-dideoxyhexoses . Furthermore, it is used as a phosphorylating reagent for the synthesis of Und-PP-Bac , an obligatory intermediate in the asparagine-linked glycosylation pathway of Campylobacter jejuni .
Pharmacokinetics
TBPP is slightly soluble in water , which could impact its absorption and distribution in biological systems.
Result of Action
The phosphorylation of target molecules by TBPP can result in significant changes in their function and activity. For example, in the case of Und-PP-Bac synthesis, TBPP enables the coupling of bacillosamine phosphate and undecaprenyl phosphate . This results in the formation of Und-PP-Bac, a key intermediate in a specific glycosylation pathway .
Action Environment
The action of TBPP can be influenced by various environmental factors. For instance, its storage temperature is recommended to be -20°C , suggesting that it may be sensitive to temperature changes. Additionally, it is moisture sensitive , indicating that humidity could affect its stability and efficacy.
properties
IUPAC Name |
dibenzyl bis(phenylmethoxy)phosphoryl phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H28O7P2/c29-36(31-21-25-13-5-1-6-14-25,32-22-26-15-7-2-8-16-26)35-37(30,33-23-27-17-9-3-10-18-27)34-24-28-19-11-4-12-20-28/h1-20H,21-24H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSBNXCZCLRBQTA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COP(=O)(OCC2=CC=CC=C2)OP(=O)(OCC3=CC=CC=C3)OCC4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H28O7P2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00340276 | |
Record name | Tetrabenzyl pyrophosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00340276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
538.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tetrabenzyl pyrophosphate | |
CAS RN |
990-91-0 | |
Record name | P,P,P′,P′-Tetrakis(phenylmethyl) (diphosphate) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=990-91-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tetrabenzyl pyrophosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00340276 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tetrabenzyl diphosphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.157.054 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes tetrabenzyl pyrophosphate a useful reagent for synthesizing inositol phosphates?
A1: Inositol phosphates, crucial components of intracellular signaling pathways, pose significant synthesis challenges due to the presence of vicinal hydroxyl groups on the inositol ring. These adjacent hydroxyl groups make phosphorylation difficult because of steric hindrance and the propensity to form cyclic phosphates. Tetrabenzyl pyrophosphate, in conjunction with butyllithium, effectively overcomes these challenges. [, ] This combination enables efficient phosphorylation of inositol derivatives, even at sterically hindered positions, leading to good yields of various inositol polyphosphates. [, ]
Q2: Can you elaborate on the mechanism of tetrabenzyl pyrophosphate in phosphorylation reactions?
A2: While the provided abstracts don't delve into specific mechanistic details, we can infer the general reaction pathway. Tetrabenzyl pyrophosphate likely acts as an electrophilic phosphorylating agent. The butyllithium deprotonates the hydroxyl group of the inositol derivative, generating a nucleophilic alkoxide. This alkoxide then attacks one of the phosphorus atoms in tetrabenzyl pyrophosphate, leading to the displacement of a benzyloxy group and the formation of a new P-O bond. This results in the phosphorylated inositol derivative and a benzyl dibenzyl phosphate byproduct.
Q3: Besides inositol phosphates, are there other applications for tetrabenzyl pyrophosphate?
A3: Yes, tetrabenzyl pyrophosphate is a valuable precursor for synthesizing cytidine diphosphate-3,6-dideoxyhexoses. [] These nucleotide derivatives play a crucial role in the biosynthesis of O-specific polysaccharides found in Salmonella bacteria. [] The reaction involves the interaction of lithium alcoholates of protected 3,6-dideoxyhexoses with tetrabenzyl pyrophosphate, leading to the formation of the corresponding alpha-phosphates. These phosphates can be further converted into cytidine-5'-diphosphate derivatives. []
Q4: Are there alternative methods for preparing tetrabenzyl pyrophosphate?
A4: Research indicates that tetrabenzyl pyrophosphate can be synthesized by reacting silver dibenzyl phosphate with carbon disulfide. This reaction produces tetrabenzyl pyrophosphate in excellent yield. [] Another method involves the reaction of dibenzyl hydrogen phosphate with acyl chlorides. []
Q5: What is known about the stability of tetrabenzyl pyrophosphate?
A6: Studies have examined the solvolysis of tetrabenzyl pyrophosphate, revealing that it undergoes catalytic degradation in the presence of imidazole. [] This finding highlights the importance of considering potential catalysts or reactive species when working with this reagent. Choosing appropriate solvents and reaction conditions is crucial for ensuring the stability and successful utilization of tetrabenzyl pyrophosphate in chemical synthesis.
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